Cas no 120503-52-8 (Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI))

• Product Name: Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI)
• CAS No: 120503-52-8
• MF: C₁₄H₂₁N₅O₂
• MW: 291.348842382431
• CID: 148856
• PubChem ID: 452957
• Update Time: 2025-04-19

Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI)
• [(2S,5R)-5-[6-(diethylamino)purin-9-yl]oxolan-2-yl]methanol
• AC1L9QNR
• Adenosine, 2',3'-dideoxy-N,N-diethyl-
• AG-D-44777
• CTK4B1906
• N-6 Diethyl ddA deriv.
• 120503-52-8
• DTXSID60152892
• [(2S,5R)-5-[6-(diethylamino)-9H-purin-9-yl]oxolan-2-yl]methanol
• 9-beta-D-2',3'-Dideoxyribofuranosyl N(6)-diethylaminopurine
• 9-.beta.-D-2',3'-Dideoxyribofuranosyl N(6)-diethylaminopurine
• [(2S,5R)-5-[6-(diethylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol
• ((2S,5R)-5-(6-(Diethylamino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol

• Inchi： 1S/C14H21N5O2/c1-3-18(4-2)13-12-14(16-8-15-13)19(9-17-12)11-6-5-10(7-20)21-11/h8-11,20H,3-7H2,1-2H3/t10-,11+/m0/s1
• InChI Key： NOOVTHQNOQTLPR-WDEREUQCSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)N(CC)CC

Computed Properties

• Exact Mass: 291.16952493g/mol
• Monoisotopic Mass: 291.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides